Cas no 76331-32-3 ([1,1':2',1''-Terphenyl]-4'-carboxylicacid, 3',6'-dimethyl-5'-phenyl-, ethyl ester (9CI))

• Product name: [1,1':2',1''-Terphenyl]-4'-carboxylicacid, 3',6'-dimethyl-5'-phenyl-, ethyl ester (9CI)
• CAS No: 76331-32-3
• MF: C₂₉H₂₆O₂
• Molecular Weight: 406.51554
• CID: 580498
• PubChem ID: 331661

[1,1':2',1''-Terphenyl]-4'-carboxylicacid, 3',6'-dimethyl-5'-phenyl-, ethyl ester (9CI) Properties

Names and Identifiers

• [1,1':2',1''-Terphenyl]-4'-carboxylicacid, 3',6'-dimethyl-5'-phenyl-, ethyl ester (9CI)
• ethyl 2,5-dimethyl-3,4,6-triphenylbenzoate
• AC1L79JH
• NSC325687
• NSC-325687
• 76331-32-3
• DTXSID30318084

• Inchi： InChI=1S/C29H26O2/c1-4-31-29(30)28-21(3)26(23-16-10-6-11-17-23)25(22-14-8-5-9-15-22)20(2)27(28)24-18-12-7-13-19-24/h5-19H,4H2,1-3H3
• InChIKey： WNEOWEAJYKIOLA-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(C(=C(C(=C1C)C2=CC=CC=C2)C3=CC=CC=C3)C)C4=CC=CC=C4

Computed Properties

• 精确分子量: 406.19338
• 同位素质量: 406.19328
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 2
• 重原子数量: 31
• 可旋转化学键数量: 6
• 复杂度: 553
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 7.7
• 拓扑分子极性表面积: 26.3

Experimental Properties

• Density: 1.092
• Boiling Point: 499.3°C at 760 mmHg
• 闪点: 177.6°C
• Refractive Index: 1.592
• PSA: 26.3
• LogP: 7.48110